Cas no 88461-09-0 (2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)-)

2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)- structure
88461-09-0 structure
Product name:2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)-
CAS No:88461-09-0
MF:C22H23NO3
MW:349.422926187515
CID:631982
PubChem ID:13179718

2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 3-(1-methyl-5-oxo-4,4-diphenyl-2-pyrrolidinyl)-
    • 3-(1-methyl-5-oxo-4,4-diphenylpyrrolidin-2-yl)pentane-2,4-dione
    • 88461-09-0
    • DTXSID80525069
    • Inchi: InChI=1S/C22H23NO3/c1-15(24)20(16(2)25)19-14-22(21(26)23(19)3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13,19-20H,14H2,1-3H3
    • InChI Key: VJRUVIRZGCNYIB-UHFFFAOYSA-N
    • SMILES: CC(=O)C(C1CC(C(=O)N1C)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C

Computed Properties

  • Exact Mass: 349.16779360g/mol
  • Monoisotopic Mass: 349.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.4Ų

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